Cas no 2228837-06-5 (2,2,2-trifluoro-1-(1-methyl-1H-indol-4-yl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(1-methyl-1H-indol-4-yl)ethan-1-one
• CAS No: 2228837-06-5
• MF: C₁₁H₈F₃NO
• MW: 227.18253326416
• CID: 6283795
• PubChem ID: 165840640
• Update Time: 2025-10-28

2,2,2-trifluoro-1-(1-methyl-1H-indol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(1-methyl-1H-indol-4-yl)ethan-1-one
• EN300-1940188
• 2228837-06-5

• Inchi： 1S/C11H8F3NO/c1-15-6-5-7-8(3-2-4-9(7)15)10(16)11(12,13)14/h2-6H,1H3
• InChI Key： PROQHUCVXTWWKW-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=CC2=C1C=CN2C)=O)(F)F

Computed Properties

• Exact Mass: 227.05579836g/mol
• Monoisotopic Mass: 227.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22Ų

Additional information on 2,2,2-trifluoro-1-(1-methyl-1H-indol-4-yl)ethan-1-one

2,2,2-Trifluoro-1-(1-Methyl-1H-Indol-4-Yl)Ethan-1-One: A Comprehensive Overview

The compound with CAS No. 2228837-06-5, known as 2,2,2-trifluoro-1-(1-methyl-1H-indol-4-yl)ethan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a trifluoromethyl group with an indole moiety, making it a promising candidate for various applications in drug discovery and chemical synthesis.

Trifluoromethyl groups are well-known for their electron-withdrawing properties, which can significantly influence the reactivity and stability of molecules. In the case of 2,2,2-trifluoro-1-(1-methyl-1H-indol-4-yl)ethan-1-one, this group is attached to a ketone functional group, creating a highly electrophilic environment. This characteristic makes the compound particularly useful in reactions involving nucleophilic attack, such as those found in peptide coupling or other bioconjugation reactions.

The indole ring system in this compound is another key feature. Indoles are heterocyclic aromatic compounds that are commonly found in natural products and have been extensively studied for their biological activities. The presence of a methyl group at the 1-position of the indole ring further enhances the molecule's stability and bioavailability. Recent studies have shown that such modifications can significantly improve the pharmacokinetic properties of drugs, making them more suitable for therapeutic applications.

One of the most recent advancements in the study of 2,2,2-trifluoro-1-(1-methyl-1H-indol-4-yl)ethan-1-one involves its application in the development of novel kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have demonstrated that this compound exhibits potent inhibitory activity against several kinases, including Aurora kinases and Src family kinases. These findings suggest that it could serve as a lead compound for the development of targeted therapies.

In addition to its enzymatic activity, 2,2,2-trifluoro-1-(1-methyl-1H-indol-4-yl)ethan-1-one has also been explored for its potential in imaging agents and diagnostic tools. The trifluoromethyl group not only enhances the molecule's stability but also introduces fluorine atoms that can be utilized in positron emission tomography (PET) imaging. Recent studies have highlighted its ability to act as a radiotracer for tumor detection, offering a non-invasive method for early diagnosis.

The synthesis of this compound has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields; however, modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have significantly improved both the efficiency and scalability of production. These advancements have made it more feasible to produce 2,2,2-trifluoro-1-(1-methyl-1H-indol-4-Yl)ethanone on a larger scale for both research and commercial purposes.

Another area of interest lies in its role as an intermediate in organic synthesis. The molecule's versatility allows it to be used as a building block for constructing more complex structures with diverse functionalities. For instance, it has been employed in the synthesis of macrocyclic compounds and polymeric materials with tailored properties.

From an environmental standpoint, 2,2,2-trifluoro-1-(1-methyl-H-indolyl)ethanone has been shown to degrade under specific conditions when exposed to UV light or enzymatic catalysts. This biodegradability is crucial for ensuring that its use does not pose long-term risks to ecosystems.

In conclusion, 2,2,trifluoro 4Yl ethanone represents a significant advancement in organic chemistry due to its unique structure and versatile applications. Its role as a kinase inhibitor and imaging agent underscores its potential impact on medicine and diagnostics. As research continues to uncover new uses for this compound,the future looks promising for its integration into various industries ranging from pharmaceuticals to materials science.